methyl 2-{[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl]oxy}propanoate

• IUPAC Name: methyl 2-[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxochromen-7-yl]oxypropanoate
• InChI: InChI=1S/C21H18O7/c1-12(21(23)24-2)28-14-4-5-15-18(10-14)27-11-16(20(15)22)13-3-6-17-19(9-13)26-8-7-25-17/h3-6,9-12H,7-8H2,1-2H3
• InChI Key: SRMAWBNJPJCWAY-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC)OC1=CC2=C(C=C1)C(=O)C(=CO2)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C21H18O7
• Molecular Weight: 382.4 g/mol
• CAS No.: 227094-78-2

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, with a molecular weight of 481.5 g/mol. It has a topological polar surface area of 126 Ų and a complexity of 854. The compound has one defined atom stereocenter.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 481.5 g/mol. It has a topological polar surface area of 126 Ų and a complexity of 854. The compound has one defined atom stereocenter.

Scientific Research Applications

Synthesis Methods

• An efficient one-stage method for the synthesis of substituted methyl 3-(3-hydroxy-4-oxo-4H-chromen-2-yl)propanoates was developed, which has advantages like readily accessible starting materials, mild reaction conditions, and an easy workup procedure (Komogortsev, Melekhina, & Lichitsky, 2022).

Chemical Reactions

• Ethyl 2-oxo-3-(4-oxo-4Н-chromen-2-yl)propanoates show reactivity with S-methylisothiosemicarbazide hydroiodide, forming various compounds upon refluxing in different solvents (Vetyugova et al., 2018).

Biological Activity

• Novel 3-(2-oxo-2H-benzo[b][1,4]oxazin-3-yl)propanoates synthesized under mild conditions showed activity against a strain of Candida albicans, indicating potential biological applications (Hachama et al., 2013).

Antimicrobial Activity

• Synthesized 1-[5-[6-[(2-benzoylbenzofuran-5-yl)methyl]-2-oxo-2H-chromen-3-yl]thiazol-2-yl]urea derivatives exhibited promising anti-microbial activity against selected bacterial strains (Shankar et al., 2017).

Anticancer Activity

• A study on bis-chromenone derivatives revealed micromolar level anti-proliferative activity against human cancer cell lines, suggesting the potential of these compounds in anticancer applications (Venkateswararao et al., 2014).

Nanodrug Design for Cancer Therapy

• A novel nanosize drug candidate, synthesized for cancer therapy, demonstrated toxic effects on certain cancer cell lines, showcasing its potential in cancer treatment (Budama-Kilinc et al., 2020).

Inhibitive Action Against Corrosion

• Methyl 3-(2-oxo-2H-1,4-benzoxazin-3-yl) propanoate was found to be a good corrosion inhibitor for carbon steel in acidic solutions (Hachama et al., 2016).

Electronic Structure and Spectral Analysis

• A study on a new derivative of heteroannulated chromone provided insights into its electronic structure, absorption spectra, and nonlinear optical properties (Halim & Ibrahim, 2017).

Mechanism of Action

Target of Action

The primary targets of this compound are cholinesterases and lipoxygenase enzymes . Cholinesterases are key enzymes involved in the breakdown of acetylcholine, a neurotransmitter, in the synaptic cleft. Lipoxygenase enzymes are involved in the metabolism of arachidonic acid, leading to the production of leukotrienes, which are mediators of inflammation.

Mode of Action

The compound exhibits moderate to weak inhibition of cholinesterases and lipoxygenase enzymes This means that it binds to these enzymes and reduces their activity

Result of Action

The compound has been found to have antibacterial activity, particularly against B. subtilis , where it inhibited bacterial biofilm growth by 60.04% . It was also the second most active compound against E. coli . .